![molecular formula C18H12Cl2N2O2S B2681378 2-(2,4-dichlorophenoxy)-N-(8H-indeno[1,2-d]thiazol-2-yl)acetamide CAS No. 681162-33-4](/img/structure/B2681378.png)
2-(2,4-dichlorophenoxy)-N-(8H-indeno[1,2-d]thiazol-2-yl)acetamide
Description
2-(2,4-dichlorophenoxy)-N-(8H-indeno[1,2-d]thiazol-2-yl)acetamide, commonly known as 'DCPTA', is a synthetic plant growth regulator that is widely used in scientific research for its ability to promote plant growth and development. DCPTA was first synthesized in the 1970s and has since been extensively studied for its biochemical and physiological effects on plants.
Scientific Research Applications
SARS-CoV-2 3CL Protease Inhibitors
This compound is a derivative of 8H-Indeno[1,2-d]thiazole and has been synthesized and characterized for its potential as a SARS-CoV-2 3CLpro inhibitor . The research focused on the synthesis and characterization of a small collection of 8H-Indeno[1,2-d]thiazole derivatives and their in vitro evaluation as potential SARS-CoV-2 3CLpro inhibitors .
Synthesis of Derivatives
The compound has been used in the synthesis of derivatives of 8H-indeno[1,2-d]thiazol-2 amines . The reaction of thiourea with 2-tosyloxy-1-indanone, 2-bromo-2,3-dihydroinden-1ones, and 2,2-dibromo-2,3-dihydroinden-1one resulted in fairly good to excellent yields (90-95%) of these derivatives .
Atroposelective Kinetic Resolution
The compound has been used in atroposelective kinetic resolution . The reaction proceeds in a highly regioselective manner, and both optically active thiophene-phenyl atropisomers and stereogenic 8H-indeno[1,2-c]thiophen-8-ols were obtained with high enantiomeric excesses .
Pharmaceutical Agents
Thiazoles, which are part of the compound’s structure, are frequently encountered structural motifs in a variety of natural products and synthetic bioactive compounds useful as pharmaceutical agents . They show interesting pharmacological properties such as analgesic, antibacterial, anticonvulsant, antiparasitic, anti-inflammatory, and herbicidal activities .
Anti-HIV Agents
Some derivatives of thiazole, which is a part of the compound’s structure, are potent anti-HIV agents .
Synthesis of Heterocyclic Compounds
The compound has been used in the synthesis of some new heterocyclic compounds of potential biological interest .
properties
IUPAC Name |
2-(2,4-dichlorophenoxy)-N-(4H-indeno[1,2-d][1,3]thiazol-2-yl)acetamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H12Cl2N2O2S/c19-11-5-6-14(13(20)8-11)24-9-16(23)21-18-22-17-12-4-2-1-3-10(12)7-15(17)25-18/h1-6,8H,7,9H2,(H,21,22,23) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WSGAHWGBRZJJSG-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C2=CC=CC=C2C3=C1SC(=N3)NC(=O)COC4=C(C=C(C=C4)Cl)Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H12Cl2N2O2S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
391.3 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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